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Compound of Interest

Compound Name: 2-Chloro-4-fluoroiodobenzene

Cat. No.: B1349366

Technical Data Sheet: 2-Chloro-4-
fluoroiodobenzene

This guide provides the fundamental chemical properties, including molecular formula and
molecular weight, for the compound 2-Chloro-4-fluoroiodobenzene, intended for researchers,
scientists, and drug development professionals.

Chemical Formula and Identity

2-Chloro-4-fluoroiodobenzene is a substituted aromatic hydrocarbon containing chlorine,
fluorine, and iodine atoms. Its molecular structure is based on a benzene ring.

The chemical formula for this compound is CeHsCIFI.[1][2][3]

Physicochemical Data

The essential quantitative properties of 2-Chloro-4-fluoroiodobenzene are summarized in the
table below for straightforward reference.
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Property Value

Molecular Weight 256.44 g/mol [1]

CAS Number 101335-11-9

Empirical Formula CeHsCIFI

Physical Form Solid

Density 2.008 g/mL at 25 °CJ[1]
Boiling Point 94-95 °C at 15 mm Hg[1]
Refractive Index n20/D 1.604[1]

Logical Data Relationship

The following diagram illustrates the relationship between the compound and its primary
molecular identifiers.

2-Chloro-4-fluoroiodobenzene

Formula: Molecular Weight:
CeHsCIFI 256.44 g/mol

Click to download full resolution via product page

Core properties of 2-Chloro-4-fluoroiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. echemi.com [echemi.com]

2. 2-Chloro-1-fluoro-4-iodobenzene, 98% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

e 3. 2-Chloro-4-fluoro-1-iodobenzene | C6H3CIFI | CID 2736559 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2-Chloro-4-fluoroiodobenzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349366#2-chloro-4-fluoroiodobenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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